Cas no 2115921-53-2 (7-(Trifluoromethyl)benzothiophene-2-carbonitrile)

• Product Name: 7-(Trifluoromethyl)benzothiophene-2-carbonitrile
• CAS No: 2115921-53-2
• MF: C₁₀H₄F₃NS
• MW: 227.205671310425
• CID: 5154517
• Update Time: 2025-06-14

7-(Trifluoromethyl)benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)benzothiophene-2-carbonitrile

• Inchi： 1S/C10H4F3NS/c11-10(12,13)8-3-1-2-6-4-7(5-14)15-9(6)8/h1-4H
• InChI Key： NJYHNQZXWSUJIB-UHFFFAOYSA-N
• SMILES： C12=C(C(F)(F)F)C=CC=C1C=C(C#N)S2

Additional information on 7-(Trifluoromethyl)benzothiophene-2-carbonitrile

Comprehensive Analysis of 7-(Trifluoromethyl)benzothiophene-2-carbonitrile (CAS No. 2115921-53-2): Properties, Applications, and Industry Trends

The chemical compound 7-(Trifluoromethyl)benzothiophene-2-carbonitrile (CAS No. 2115921-53-2) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This benzothiophene derivative, characterized by a trifluoromethyl group and a carbonitrile moiety, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "7-(Trifluoromethyl)benzothiophene-2-carbonitrile synthesis", "CAS 2115921-53-2 applications", and "benzothiophene derivatives in drug discovery", reflecting its growing relevance.

One of the key reasons for the popularity of 7-(Trifluoromethyl)benzothiophene-2-carbonitrile lies in its role as a building block for heterocyclic compounds. The trifluoromethyl group enhances lipophilicity and metabolic stability, which is critical in the design of bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies and precision medicine. Searches for "fluorinated heterocycles in medicinal chemistry" and "nitrile-containing pharmaceuticals" underscore the compound's intersection with cutting-edge research.

From an industrial perspective, CAS No. 2115921-53-2 is increasingly utilized in high-performance materials, such as organic semiconductors and liquid crystals. Its electron-withdrawing carbonitrile group and aromatic benzothiophene core contribute to tunable electronic properties, addressing the demand for advanced functional materials. Queries like "benzothiophene-based OLED materials" and "trifluoromethyl compounds in electronics" reflect this trend. Furthermore, the compound's compatibility with green chemistry principles—such as solvent-free reactions and catalytic processes—resonates with the global push for sustainable synthesis.

In the agrochemical sector, 7-(Trifluoromethyl)benzothiophene-2-carbonitrile serves as a precursor for crop protection agents. The trifluoromethyl moiety is known to enhance the bioavailability and environmental persistence of pesticides, a topic frequently searched as "fluorinated agrochemicals" and "nitrile herbicides". Regulatory shifts toward low-toxicity formulations have further driven interest in structurally optimized compounds like this one.

Quality control and analytical methods for CAS 2115921-53-2 are also hot topics, with searches for "HPLC analysis of benzothiophene derivatives" and "spectroscopic characterization of nitrile compounds". Advanced techniques like NMR, LC-MS, and X-ray crystallography are employed to ensure purity and validate synthetic pathways, meeting the stringent standards of pharmaceutical GMP and industrial QC protocols.

Looking ahead, the demand for 7-(Trifluoromethyl)benzothiophene-2-carbonitrile is expected to rise, fueled by innovations in drug discovery, material science, and sustainable chemistry. Its alignment with trends like fluorine chemistry and heterocyclic scaffolds positions it as a compound of enduring significance. For researchers and manufacturers, understanding its structure-activity relationships and scalable synthesis remains a priority, as echoed in search queries such as "large-scale production of fluorinated benzothiophenes" and "SAR studies of nitrile heterocycles".